Cas no 2310098-46-3 (2-(2-methylphenoxy)-1-3-(1H-pyrazol-1-yl)-8-azabicyclo3.2.1octan-8-ylethan-1-one)

• Product Name: 2-(2-methylphenoxy)-1-3-(1H-pyrazol-1-yl)-8-azabicyclo3.2.1octan-8-ylethan-1-one
• CAS No: 2310098-46-3
• MF: C₁₉H₂₃N₃O₂
• MW: 325.404824495316
• CID: 5341856
• Update Time: 2025-07-11

2-(2-methylphenoxy)-1-3-(1H-pyrazol-1-yl)-8-azabicyclo3.2.1octan-8-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-((1R,5S)-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl)-2-(o-tolyloxy)ethan-1-one
• 2-(2-methylphenoxy)-1-(3-pyrazol-1-yl-8-azabicyclo[3.2.1]octan-8-yl)ethanone
• 2-(2-methylphenoxy)-1-3-(1H-pyrazol-1-yl)-8-azabicyclo3.2.1octan-8-ylethan-1-one

• Inchi： 1S/C19H23N3O2/c1-14-5-2-3-6-18(14)24-13-19(23)22-15-7-8-16(22)12-17(11-15)21-10-4-9-20-21/h2-6,9-10,15-17H,7-8,11-13H2,1H3
• InChI Key： ASUAVPMGXJQNIE-UHFFFAOYSA-N
• SMILES： O=C(COC1C=CC=CC=1C)N1C2CC(CC1CC2)N1C=CC=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 444
• XLogP3: 2.9
• Topological Polar Surface Area: 47.4

Additional information on 2-(2-methylphenoxy)-1-3-(1H-pyrazol-1-yl)-8-azabicyclo3.2.1octan-8-ylethan-1-one

Introduction to 2-(2-methylphenoxy)-1-3-(1H-pyrazol-1-yl)-8-azabicyclo3.2.1octan-8-ylethan-1-one (CAS No: 2310098-46-3)

The compound 2-(2-methylphenoxy)-1-3-(1H-pyrazol-1-yl)-8-azabicyclo3.2.1octan-8-ylethan-1-one, identified by its CAS number 2310098-46-3, represents a fascinating molecule in the realm of medicinal chemistry. Its unique structural features, characterized by a combination of aromatic, heterocyclic, and bicyclic moieties, make it a promising candidate for further exploration in drug discovery and therapeutic applications.

At the core of this compound lies a complex framework that integrates several key pharmacophoric elements. The presence of a 2-methylphenoxy group contributes to its solubility and potential interaction with biological targets, while the 1H-pyrazol-1-yl moiety is known for its ability to enhance binding affinity and selectivity in various biological systems. The azabicyclo3.2.1octan scaffold introduces rigidity and spatial constraints, which can be critical for optimizing pharmacokinetic properties and minimizing off-target effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the structural properties of this compound. Studies suggest that the bicyclic structure of azabicyclo3.2.1octan plays a pivotal role in modulating interactions with biological receptors, potentially leading to novel mechanisms of action. This has sparked interest in exploring its potential as a scaffold for developing small-molecule inhibitors or modulators.

The pyrazole ring within the molecule is another critical feature that has garnered attention from the scientific community. Pyrazole derivatives are well-documented for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. By incorporating this moiety into the bicyclic system, researchers aim to leverage these known bioactivities while introducing novel structural motifs that could enhance therapeutic efficacy.

In the context of modern drug discovery, the synthesis and characterization of such complex molecules require sophisticated methodologies. The introduction of the methylphenoxy group at the 2-position not only influences solubility but also provides a handle for further chemical modifications. This flexibility allows chemists to explore diverse derivatives through functional group interconversions, such as halogenations, alkylations, or oxidations, thereby expanding the chemical space available for medicinal chemistry investigations.

One of the most intriguing aspects of this compound is its potential application in addressing multifaceted diseases. The combination of an aromatic ring system with a heterocyclic core suggests that it may interact with multiple targets simultaneously, a strategy often employed in polypharmacological approaches. For instance, studies have hinted at its possible role in modulating enzyme activity or receptor binding in pathways relevant to neurodegenerative disorders or metabolic diseases.

The bicyclic azabutane core is particularly noteworthy for its structural stability and potential to resist metabolic degradation. This characteristic is highly desirable in drug design, as it ensures prolonged bioavailability and sustained therapeutic effects. Furthermore, the presence of an ketone group at the 8-position provides a site for further derivatization, allowing for fine-tuning of physicochemical properties such as lipophilicity and polar surface area.

From a synthetic perspective, constructing such a complex molecule presents significant challenges but also opportunities for innovation. Modern synthetic techniques, including transition-metal-catalyzed reactions and enantioselective methods, have made it feasible to assemble intricate scaffolds with high precision. The development of efficient synthetic routes not only accelerates research but also opens doors for large-scale production and preclinical testing.

Recent literature highlights several examples where similar scaffolds have been successfully utilized in drug development programs. For instance, derivatives featuring azabicycloalkane moieties have shown promise in treating inflammatory conditions by inhibiting specific enzyme cascades. Similarly, pyrazole-based compounds have been explored for their ability to modulate neurotransmitter receptors, offering potential treatments for cognitive disorders.

The methylphenoxy substituent on this compound also raises interesting questions about its interaction with biological membranes and protein targets. Phenoxy groups are known to be capable of forming hydrogen bonds and hydrophobic interactions simultaneously, which can be crucial for achieving optimal binding affinity. By studying these interactions at a molecular level using techniques like X-ray crystallography or NMR spectroscopy, researchers can gain valuable insights into how this compound functions within living systems.

In conclusion,2-(2-methylphenoxy)-1-3-(1H-pyrazol-1-yl)-8-azabicyclo3.2.1octan-8-ylethan-1-one (CAS No: 2310098-46-3) represents a structurally sophisticated molecule with significant potential in medicinal chemistry applications. Its unique combination of pharmacophoric elements—ranging from aromatic rings to heterocyclic moieties—makes it an attractive candidate for further exploration as a therapeutic agent or lead compound in drug discovery efforts aimed at addressing complex diseases.